1-((2-(Furan-2-yl)pyridin-4-yl)methyl)-3-phenylurea
Overview
Description
Molecular Structure Analysis
The molecular structure of “1-((2-(Furan-2-yl)pyridin-4-yl)methyl)-3-phenylurea” is based on its molecular formula C19H19N3O2. Unfortunately, specific details about its molecular structure are not available from the search results.
Scientific Research Applications
Anticancer Activity
1-((2-(Furan-2-yl)pyridin-4-yl)methyl)-3-phenylurea has shown promise as an anticancer agent. Researchers have investigated its effects on lung carcinoma cell lines (such as A549) and found it to be cytotoxic against cancer cells . Further studies could explore its mechanism of action and potential for targeted therapy.
Anti-Inflammatory Properties
Chalcones, a class of compounds to which our molecule belongs, exhibit anti-inflammatory activity . Investigating the anti-inflammatory potential of 1-((2-(Furan-2-yl)pyridin-4-yl)methyl)-3-phenylurea could lead to novel treatments for inflammatory diseases.
Antioxidant Effects
Chalcones are known for their antioxidant properties, which protect cells from oxidative stress. Our compound may contribute to antioxidant defense mechanisms . Researchers could explore its efficacy in scavenging free radicals.
Antibacterial Activity
Chalcones have demonstrated antibacterial effects against various pathogens . Investigating the antibacterial potential of our compound could provide insights into combating drug-resistant bacteria.
Antiviral Applications
Given the diverse biological activities of chalcones, exploring their antiviral effects is crucial. Our compound may inhibit viral replication or entry into host cells . Researchers could assess its efficacy against specific viruses.
Analgesic Properties
Chalcones have been investigated for their analgesic (pain-relieving) effects . Studying the analgesic potential of 1-((2-(Furan-2-yl)pyridin-4-yl)methyl)-3-phenylurea could contribute to pain management strategies.
Future Directions
The compound “1-((2-(Furan-2-yl)pyridin-4-yl)methyl)-3-phenylurea” has potential implications in various fields of industrial and scientific research. Further studies could explore its potential applications and properties in more detail. Related compounds have shown antimicrobial and antiviral activities , suggesting potential directions for future research.
properties
IUPAC Name |
1-[[2-(furan-2-yl)pyridin-4-yl]methyl]-3-phenylurea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2/c21-17(20-14-5-2-1-3-6-14)19-12-13-8-9-18-15(11-13)16-7-4-10-22-16/h1-11H,12H2,(H2,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLBYVNSGBLTNCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NCC2=CC(=NC=C2)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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